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Compound of Interest

Compound Name: Tesirine intermediate-1

Cat. No.: B8262525

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tesirine intermediate-1 is a key precursor in the synthesis of Tesirine (SG3249), a potent
pyrrolobenzodiazepine (PBD) dimer cytotoxic payload used in the development of antibody-
drug conjugates (ADCs).[1] PBD dimers function as DNA cross-linking agents, exhibiting strong
cytotoxic activity against cancer cells.[2] Given the potent nature of the final compound, this
intermediate should be handled with extreme care, employing appropriate safety measures to
prevent exposure. These notes provide essential information and protocols for the safe
handling, storage, and disposal of Tesirine intermediate-1.

Physicochemical Properties

Quantitative data for Tesirine intermediate-1 is summarized below. This information is critical
for accurate experimental planning and safety assessments.
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Property Value Source
Molecular Weight 580.86 g/mol [1]
Chemical Formula C28H4sN207Si [1]
Appearance Solid (Assumed) General
Solubility Soluble in organic solvents like 3]

DMSO

Storage and Stab

ility

Proper storage is crucial to maintain the integrity of Tesirine intermediate-1. The following

storage conditions have been specified by suppliers:

Condition Duration Source
-80°C, under nitrogen, protect
_ 6 Months [1]
from light
-20°C, under nitrogen, protect
1 Month [1]

from light

Health and Safety Information

While a specific Safety Data Sheet (SDS) for Tesirine intermediate-1 is not publicly available,

its role as a precursor to a highly cytotoxic PBD dimer necessitates that it be handled as a

hazardous compound. PBDs are potent molecules, and exposure should be minimized.[4]

General Hazards:

» Toxicity: Assumed to be toxic. The final product, Tesirine, is a potent cytotoxic agent.

e [rritation: May cause skin and eye irritation upon direct contact.

» Sensitization: Potential for respiratory or skin sensitization.
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Personal Protective Equipment (PPE): A comprehensive set of PPE is mandatory when
handling this compound to prevent exposure.[5][6]

Equipment Specification

Two pairs of nitrile gloves.[5] Change
Gloves . . . .
immediately if contaminated.

ANSI-compliant safety goggles or a face shield.

[7]

Eye Protection

Disposable, fluid-resistant gown with long
Lab Coat
sleeves.[8]

Resnirat A respirator (e.g., N95) should be used,
espirator
P Y especially when handling powders.[8]

All work should be conducted in a certified

Work Area chemical fume hood or biological safety cabinet.

[5117]

Experimental Protocols

The following protocols provide a general framework for handling and using Tesirine
intermediate-1. Researchers should adapt these protocols to their specific experimental needs
while adhering to all safety precautions.

Protocol: Reconstitution of Tesirine Intermediate-1

This protocol outlines the procedure for preparing a stock solution from a solid sample.

Materials:

Tesirine intermediate-1 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO) or other suitable solvent

Sterile, amber glass vials with screw caps

Calibrated micropipettes and sterile, filtered tips
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e \ortex mixer
e Analytical balance
Procedure:

o Equilibrate the vial containing solid Tesirine intermediate-1 to room temperature before
opening to prevent moisture condensation.

o Perform all operations within a certified chemical fume hood.
o Carefully weigh the desired amount of the compound into a new sterile, amber vial.

e Using a calibrated micropipette, add the calculated volume of anhydrous DMSO to the vial to
achieve the desired stock concentration.

e Securely cap the vial.
o Gently vortex the solution until the solid is completely dissolved.

o Clearly label the vial with the compound name, concentration, solvent, and date of
preparation.

o Store the stock solution according to the stability data provided in Section 3.

Protocol: Spill Cleanup and Decontamination

Immediate and proper cleanup of any spills is critical to prevent exposure and contamination.[9]
Materials:
e Cytotoxic spill kit containing:

o Absorbent pads or powder

o Designated waste bags for cytotoxic waste

o Forceps for handling contaminated materials

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.benchchem.com/product/b8262525?utm_src=pdf-body
https://cupe.ca/cytotoxic-drugs
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8262525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Appropriate cleaning and decontamination solutions (e.g., 0.5% sodium hypochlorite
followed by water).[5]

o Full PPE as described in Section 4.

Procedure for Small Spills (<5 mL):

Alert personnel in the immediate area.
e Don the appropriate PPE from the spill kit.
» Contain the spill by covering it with an absorbent pad.

o Carefully collect the contaminated material using forceps and place it into the designated
cytotoxic waste bag.

o Clean the spill area with a decontamination solution, followed by a water rinse.

e Wipe the area dry with fresh absorbent pads.

o Dispose of all contaminated materials (gloves, pads, etc.) in the cytotoxic waste bag.
e Wash hands thoroughly with soap and water.

Procedure for Large Spills (>5 mL):

o Evacuate the area immediately and restrict access.

o Alert the institutional safety officer.

» Follow established institutional procedures for large chemical spills. Cleanup should only be
performed by trained personnel.

Protocol: Waste Disposal

All waste generated from handling Tesirine intermediate-1 must be treated as hazardous
cytotoxic waste.[9]

Procedure:
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e Segregate all waste contaminated with Tesirine intermediate-1 at the point of generation.
This includes:

[e]

Empty vials

o

Used pipette tips

[¢]

Contaminated gloves, gowns, and absorbent pads

Excess solutions

[e]

e Place all solid and liquid waste into clearly labeled, leak-proof, and puncture-resistant
containers designated for cytotoxic waste.

o Containers should be color-coded and marked with a cytotoxic warning label.[9]
» Do not mix cytotoxic waste with general laboratory waste.

o Follow all institutional and local regulations for the final disposal of hazardous chemical
waste.

Visualizations
Experimental Workflow

The following diagram outlines the general workflow for handling Tesirine intermediate-1 from
receipt to disposal.
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Caption: General workflow for handling Tesirine intermediate-1.
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Mechanism of Action of Final ADC Product

Tesirine intermediate-1 is not biologically active. It is a building block for the Tesirine payload,
which is conjugated to an antibody. The resulting ADC exerts its cytotoxic effect through the

following pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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